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This guide provides a comprehensive examination of the core enzymatic reactions of the Krebs

cycle, also known as the Citric Acid Cycle (TCA) or Tricarboxylic Acid Cycle. As a central hub

of cellular metabolism, a deep understanding of these reactions, their thermodynamics, and the

methodologies to study them is critical for advancements in biochemistry, disease pathology,

and pharmacology.

I. Overview of the Krebs Cycle
The Krebs cycle is a series of eight enzyme-catalyzed reactions occurring in the mitochondrial

matrix.[1][2] It completes the oxidation of acetyl-CoA, derived from carbohydrates, fats, and

proteins, into carbon dioxide.[3] In doing so, it generates the reducing equivalents NADH and

FADH₂, which are crucial for ATP production through oxidative phosphorylation, and produces

one molecule of GTP (or ATP) via substrate-level phosphorylation.[2][4]

The cycle's central role in both catabolism and anabolism—providing precursors for the

biosynthesis of amino acids and other molecules—marks it as a key intersection in metabolic

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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